Cas no 521-37-9 (2-[(6R)-3-methyl-6-prop-1-en-2-yl-1-cyclohex-2-enyl]-5-pentyl-benzene-1,3-diol)

2-[(6R)-3-methyl-6-prop-1-en-2-yl-1-cyclohex-2-enyl]-5-pentyl-benzene-1,3-diol structure
521-37-9 structure
Product Name:2-[(6R)-3-methyl-6-prop-1-en-2-yl-1-cyclohex-2-enyl]-5-pentyl-benzene-1,3-diol
CAS No:521-37-9
MF:C21H30O2
MW:314.461706638336
CID:936458
Update Time:2024-06-13

2-[(6R)-3-methyl-6-prop-1-en-2-yl-1-cyclohex-2-enyl]-5-pentyl-benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 2-[(6R)-3-methyl-6-prop-1-en-2-yl-1-cyclohex-2-enyl]-5-pentyl-benzene-1,3-diol
    • 2-(3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl)-5-pentylbenzene-1,3-diol
    • (-)-trans-2-p-Mentha-1,8-dien-3-yl-5-pentylresorcinol
    • (-)-trans-Cannabidiol
    • 1,3-Benzenediol, 2-(3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl)-5-pentyl-, (1R-trans)-
    • 2-(6-Isopropenyl-3-methyl-2-cyclohexen-1-yl)-5-pentyl-1,3-benzenediol
    • Cannabidiol
    • CBD
    • Inchi: 1S/C21H30O2/c1-5-6-7-8-16-12-19(22)21(20(23)13-16)18-11-15(4)9-10-17(18)14(2)3/h11-13,17-18,22-23H,2,5-10H2,1,3-4H3/t17-,18?/m0/s1
    • InChI Key: QHMBSVQNZZTUGM-ZENAZSQFSA-N
    • SMILES: C1(O)=CC(CCCCC)=CC(O)=C1C1[C@H](C(C)=C)CCC(C)=C1
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